(5-carbamoylpyridin-3-yl)boronic acid

• Molecular Formula: C6H7BN2O3
• Molecular Weight: 165.94 g/mol
• IUPAC Name: (5-carbamoylpyridin-3-yl)boronic acid
• InChI: InChI=1S/C6H7BN2O3/c8-6(10)4-1-5(7(11)12)3-9-2-4/h1-3,11-12H,(H2,8,10)
• InChI Key: RPPPWDFRSINFPP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CN=C1)C(=O)N)(O)O

Description

“(5-Carbamoylpyridin-3-yl)boronic acid” (CAS: 913835-99-1) is a heterocyclic boronic acid derivative with the molecular formula C₁₀H₁₅BN₂O₃. Structurally, it features a pyridine ring substituted at the 3-position with a boronic acid group (-B(OH)₂) and at the 5-position with a tert-butylcarbamoyl moiety (-NHCOC(CH₃)₃). This compound is primarily utilized as a pharmaceutical intermediate, particularly in the synthesis of bioactive molecules targeting proteases, kinases, and other enzymes .

Comparison with Similar Compounds

Table 1: Antiproliferative Activity of Selected Boronic Acids

Compound	IC₅₀ (µM)	Cell Line	Reference
6-Hydroxynaphthalen-2-yl boronic acid	0.1969	4T1 (breast)
Phenanthren-9-yl boronic acid	0.2251	4T1 (breast)
(5-Carbamoylpyridin-3-yl)boronic acid	N/A	N/A	N/A

Enzyme Inhibition and Selectivity

Boronic acids are well-known enzyme inhibitors, particularly targeting serine hydrolases and β-lactamases:

• Meta-substituted aryl boronic acids (e.g., compound 4 in ) inhibit Streptococcus pneumoniae R39 peptidase with IC₅₀ values of 20–30 µM, outperforming ortho-substituted analogs .
• [2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid showed potent inhibition of fungal histone deacetylase (HDAC) at 1 µM, comparable to trichostatin A .
• 1-Amido-2-triazolylethaneboronic acid exhibits enhanced β-lactamase inhibition (lower MICs) due to triazole substitution improving binding kinetics .

(5-Carbamoylpyridin-3-yl)boronic acid’s carbamoyl group may confer selectivity for amidase or protease targets, but direct evidence is lacking. Notably, boronic acids with bulky substituents (e.g., tert-butylcarbamoyl) often face steric hindrance, reducing efficacy against compact active sites .

Table 2: Enzyme Inhibition Profiles

Compound	Target Enzyme	IC₅₀/Activity	Reference
Meta-substituted aryl boronic acid	R39 peptidase	20–30 µM
[2-...]boronic acid	Fungal HDAC (MoRPD3)	1 µM
1-Amido-2-triazolylethaneboronic acid	β-lactamases	Improved MICs

Solubility and Reactivity

Boronic acids’ solubility and reactivity are critical for biological applications:

• (5-Carbamoylpyridin-3-yl)boronic acid ’s tert-butylcarbamoyl group likely enhances water solubility compared to hydrophobic analogs like pyren-1-yl boronic acid , which precipitates in cell culture media .
• Phenylboronic acid forms stable boronic esters with diols, but buffer conditions (pH, ionic strength) significantly influence binding constants. For instance, bulky substituents (e.g., carbamoyl) may slow esterification kinetics compared to unsubstituted phenylboronic acid .

Table 3: Solubility and Reactivity Comparison

Compound	Solubility Profile	Reactivity Notes	Reference
(5-Carbamoylpyridin-3-yl)boronic acid	Moderate (polar substituents)	Steric hindrance in esterification
Pyren-1-yl boronic acid	Low (precipitates in RPMI)	Limited in vitro utility
Phenylboronic acid	High (simple structure)	Rapid ester formation

Structural Analogues and Functional Group Impact

• 5-Chloro-6-isopropoxypyridine-3-boronic acid (CAS: 1150114-69-4) shares a pyridine core with (5-carbamoyl...) but replaces the carbamoyl group with chloro and isopropoxy substituents, likely altering electron density and target selectivity .
• [5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate uses a boronate ester protecting group, improving stability during synthesis but requiring hydrolysis for activity .